Cas no 36991-40-9 (5-Methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid)

5-Methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid structure
36991-40-9 structure
Product Name:5-Methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
CAS No:36991-40-9
MF:C10H8N2O3
MW:204.18212223053
CID:3167245
PubChem ID:84819579
Update Time:2025-04-21

5-Methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • ICA95280
    • 5-Methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
    • 36991-40-9
    • 5-Methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylicacid
    • Inchi: 1S/C10H8N2O3/c1-5-3-2-4-6-7(5)9(13)8(10(14)15)12-11-6/h2-4H,1H3,(H,11,13)(H,14,15)
    • InChI Key: ZTCFFNHWWQQUKB-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=O)O)=NNC2C=CC=C(C)C=21

Computed Properties

  • Exact Mass: 204.053
  • Monoisotopic Mass: 204.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.8A^2
  • XLogP3: 2.2

5-Methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid Pricemore >>

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